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Compound of Interest

Compound Name: Isopropyl methanesulfonate

Audience: Researchers, scientists, and drug development professionals.

Introduction Isopropyl methanesulfonate (IPMS) is an alkylating agent that can form as a
potential genotoxic impurity (GTI) during pharmaceutical manufacturing processes.[1] Due to its
chemical structure, IPMS is suspected to be a mutagen and a potential carcinogen.[1][2] Its
genotoxic potential is attributed to its ability to alkylate DNA, particularly at the O6 position of
guanine.[1] A thorough evaluation of its carcinogenic potential is critical for risk assessment and
establishing safe exposure limits, such as a Permitted Daily Exposure (PDE).[3] This document
provides a comprehensive experimental framework for assessing the carcinogenicity of
Isopropyl methanesulfonate, from initial genotoxicity screening to long-term animal bioassays
and mechanistic studies.

Overall Experimental Design Workflow

A tiered approach is recommended to systematically evaluate the carcinogenic potential of
IPMS. The workflow begins with assessing genotoxicity and determining appropriate dose
ranges, followed by a long-term bioassay, and supplemented by mechanistic and toxicokinetic
studies to provide a comprehensive risk assessment.
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IPMS Carcinogenicity Assessment
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End:
Weight of Evidence Evaluation &
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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